Cas no 158411-82-6 (N-Formyl-3-mercaptovaline)

• Product Name: N-Formyl-3-mercaptovaline
• CAS No: 158411-82-6
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 4557567
• Update Time: 2025-10-18

N-Formyl-3-mercaptovaline Chemical and Physical Properties

Names and Identifiers

• N-formylpenicillamin
• (R)-2-Formamido-3-mercapto-3-methylbutanoic acid
• Piperacillin Impurity I
• N-Formyl-3-mercaptovaline

• Inchi： 1S/C6H11NO3S/c1-6(2,11)4(5(9)10)7-3-8/h3-4,11H,1-2H3,(H,7,8)(H,9,10)/t4-/m1/s1
• InChI Key： ANCLDHSEMKEXLS-SCSAIBSYSA-N
• SMILES： SC(C)(C)[C@@H](C(=O)O)NC=O

Computed Properties

• Exact Mass: 177.04596439 g/mol
• Monoisotopic Mass: 177.04596439 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4
• Molecular Weight: 177.22

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: >138°C (dec.)
• Boiling Point: 385.7±37.0 °C at 760 mmHg
• Flash Point: 187.0±26.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

N-Formyl-3-mercaptovaline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Additional information on N-Formyl-3-mercaptovaline

Comprehensive Overview of N-Formyl-3-mercaptovaline (CAS No. 158411-82-6): Properties, Applications, and Research Insights

N-Formyl-3-mercaptovaline (CAS No. 158411-82-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This sulfur-containing valine derivative is characterized by the presence of a formyl group and a thiol (-SH) functional group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in peptide synthesis, enzyme inhibition studies, and as a building block for bioactive molecules.

The compound's molecular formula and structural properties make it particularly valuable in drug discovery. Its mercapto group enables thiol-disulfide exchange reactions, a mechanism critical in protein folding and redox biology. Recent studies highlight its utility in developing targeted therapies, especially in areas like oxidative stress modulation and cellular signaling pathways. These applications align with current trends in precision medicine and personalized therapeutics, topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, N-Formyl-3-mercaptovaline serves as a versatile intermediate. Its protected amino acid form (N-formyl) enhances stability during solid-phase peptide synthesis (SPPS), addressing common challenges in peptide drug development. The compound's chiral center also makes it relevant for stereoselective synthesis, a growing field in asymmetric catalysis. These attributes explain why searches for "peptide modification techniques" and "chiral building blocks" often lead researchers to this compound.

Analytical characterization of CAS No. 158411-82-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's spectral data and chromatographic behavior are well-documented, supporting quality control in research applications. This aligns with industry demands for analytical method validation, a hot topic in pharmaceutical quality assurance discussions. The availability of detailed technical specifications facilitates its use in regulated environments.

In biochemical contexts, the thiol functionality of N-Formyl-3-mercaptovaline enables studies of protein-protein interactions and enzyme active sites. This connects to trending research areas like proteomics and chemical biology, where scientists frequently search for "cysteine analogs" and "thiol-reactive probes." The compound's ability to mimic natural amino acid residues makes it valuable for investigating post-translational modifications and redox regulation mechanisms.

Storage and handling recommendations for N-Formyl-3-mercaptovaline emphasize protection from oxidation and moisture, typically suggesting inert atmosphere storage at low temperatures. These protocols reflect general best practices for thiol-containing compounds, a subject of numerous laboratory safety queries. The compound's stability profile under various conditions is frequently documented in technical datasheets, addressing common researcher concerns about compound degradation.

Commercial availability of CAS No. 158411-82-6 has increased with growing demand from contract research organizations and academic laboratories. Suppliers often provide the compound with detailed certificates of analysis, responding to market needs for traceable reference standards. This development corresponds with industry movements toward reproducible research and open science initiatives—frequently searched concepts in scientific communities.

Future research directions for N-Formyl-3-mercaptovaline may explore its potential in bioconjugation chemistry and drug delivery systems. The compound's dual functionality positions it well for developing smart therapeutics and diagnostic agents, areas experiencing rapid growth. These applications resonate with current interests in theranostics and molecular imaging, as evidenced by rising publication rates and patent filings involving similar functionalized amino acids.